Cas no 35533-71-2 (1-(3,4-dihydro-2H-1,5-benzodioxepin-7-yl)propan-1-ol)

1-(3,4-dihydro-2H-1,5-benzodioxepin-7-yl)propan-1-ol structure
35533-71-2 structure
Product Name:1-(3,4-dihydro-2H-1,5-benzodioxepin-7-yl)propan-1-ol
CAS No:35533-71-2
MF:C12H16O3
MW:208.253643989563
CID:1471238
PubChem ID:215343
Update Time:2025-04-20

1-(3,4-dihydro-2H-1,5-benzodioxepin-7-yl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

    • 1-(3,4-dihydro-2H-1,5-benzodioxepin-7-yl)propan-1-ol
    • AKOS000345219
    • alpha-Ethyl-3,4-dihydro-2H-1,5-benzodioxepin-7-methanol
    • 7-(1-Hydroxypropyl)-1,5-benzodioxypane
    • 35533-71-2
    • BRN 5335752
    • DTXSID10956923
    • SCHEMBL11877197
    • 2H-1,5-Benzodioxepin-7-methanol, 3,4-dihydro-alpha-ethyl-
    • Inchi: 1S/C12H16O3/c1-2-10(13)9-4-5-11-12(8-9)15-7-3-6-14-11/h4-5,8,10,13H,2-3,6-7H2,1H3
    • InChI Key: KEHJQAQDJPWHJF-UHFFFAOYSA-N
    • SMILES: O1CCCOC2C=CC(=CC1=2)C(CC)O

Computed Properties

  • Exact Mass: 208.10998
  • Monoisotopic Mass: 208.109944368g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 195
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 38.7Ų

Experimental Properties

  • PSA: 38.69

1-(3,4-dihydro-2H-1,5-benzodioxepin-7-yl)propan-1-ol Related Literature

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